Cas no 1832-53-7 (Ethyl Methylphosphonate)

Ethyl Methylphosphonate Properties

Names and Identifiers

• Phosphonic acid,P-methyl-, monoethyl ester
• Ethyl methylphosphonate
• ETHYL METHYLPHOSPHONIC ACID
• EMPA
• Ethyl hydrogen methylphosphonate
• methyl-phosphonic acid ethyl ester
• Methyl-phosphonic acid monoethyl ester
• Monoethyl methylphosphonate
• O-ethyl methylphosphonic acid
• Phosphonic acid,methyl-,ethyl ester
• Phosphonic acid,methyl-,monoethyl ester
• VX ACID
• Ethyl methylphosphonate, 98%
• O-ETHYLMETHYLPHOSPHONIC ACID ESTER GROUP
• UNII-921S33S5Y5
• 1832-53-7
• 921S33S5Y5
• ethyl hydrogen (S)-methylphosphonate
• AKOS037621568
• ethoxy(methyl)phosphinic acid
• MFCD00192159
• UFZOPKFMKMAWLU-UHFFFAOYSA-N
• P-METHYLPHOSPHONIC ACID MONOETHYL ESTER
• SCHEMBL17737221
• Methyl phosphonic acid, o-ethyl ester
• Phosphonic acid, methyl-, monoethyl ester
• Phosphonic acid, methyl-, ethyl ester
• Q27271453
• J-011729
• SCHEMBL93840
• EMPA [MI]
• DTXSID00862761
• Ethyl methylphosphonate; Phosphonic acid, methyl-, monoethyl ester; Phosphonic acid, methyl-, ethyl ester;
• +Expand

• MDL： MFCD00192159
• InChIKey： UFZOPKFMKMAWLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H9O3P/c1-3-6-7(2,4)5/h3H2,1-2H3,(H,4,5)
• SMILES： CCOP(=O)(C)O

Computed Properties

• Exact Mass: 124.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.02893114g/mol
• Heavy Atom Count: 7
• Complexity: 63.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Surface Charge: 1
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 0.83810
• PSA: 56.34000
• Merck: 13,3595
• Refractive Index: n20/D 1.426(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.172 g/mL at 25 °C(lit.)

Ethyl Methylphosphonate Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Instruction： S26; S36; S45
• Risk Phrases：R25; R36/37/38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Risk Phrases： 25-36/37/38
• Signal Word：Danger

Ethyl Methylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%